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Compound of Interest

Compound Name: Tcs 1102

Cat. No.: B15618917

Get Quote

Technical Support Center: TCS 1102
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during the handling and experimental use of

TCS 1102, a potent dual orexin receptor antagonist.

Troubleshooting Guide
Q1: My TCS 1102 is not dissolving or is precipitating out of solution. What should I do?

A1: Solubility issues with TCS 1102 can arise from several factors. Here is a step-by-step

troubleshooting guide:

Verify the Solvent: Ensure you are using a recommended solvent. TCS 1102 has high

solubility in organic solvents like DMSO and ethanol.[1] It has very poor solubility in aqueous

solutions like PBS.[2]

Check Solvent Quality: The purity and water content of your solvent are critical. For DMSO, it

is highly recommended to use a new, unopened bottle, as DMSO is hygroscopic (absorbs

moisture from the air).[3] Absorbed water can significantly decrease the solubility of the

compound.
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Use Mechanical Assistance: If the compound is slow to dissolve, you can use gentle heating

and/or sonication to aid dissolution.[3]

Prepare a High-Concentration Stock First: Do not attempt to dissolve TCS 1102 directly in an

aqueous buffer. First, prepare a high-concentration stock solution in an appropriate organic

solvent (e.g., 100 mM in DMSO).[1] You can then dilute this stock solution into your aqueous

experimental medium. Be aware that diluting the stock solution too much may cause

precipitation.
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Caption: Troubleshooting flowchart for TCS 1102 solubility issues.
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Q2: What is the recommended solvent for preparing a stock solution of TCS 1102?

A2: For preparing high-concentration stock solutions, Dimethyl sulfoxide (DMSO) and ethanol

are the recommended solvents.[1] TCS 1102 is soluble up to 100 mM in both DMSO and

ethanol.[1] Some suppliers also report high solubility in DMF (25 mg/mL).[2] For consistency, it

is crucial to use high-purity, anhydrous solvents.[3]

Q3: How should I store the solid form of TCS 1102?

A3: The solid powder form of TCS 1102 should be stored at -20°C for long-term stability (up to

3 years).[3] Storage at 4°C is suitable for shorter periods (up to 2 years).[3] One supplier

suggests room temperature storage for the solid.[1] Always refer to the certificate of analysis

provided by your specific supplier for the most accurate storage information.

Q4: How should I store stock solutions of TCS 1102?

A4: Once dissolved, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

[3] Store these aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[3]

Q5: What is the mechanism of action for TCS 1102?

A5: TCS 1102 is a potent and dual antagonist of orexin receptor 1 (OX1) and orexin receptor 2

(OX2).[1][2] It has a high affinity for both receptors, with reported Ki values of 3 nM for OX1 and

0.2 nM for OX2.[1][3] By blocking these receptors, it inhibits the signaling pathways activated

by orexin-A and orexin-B.
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Caption: TCS 1102 acts as an antagonist, blocking orexin receptors.

Quantitative Solubility Data
The solubility of TCS 1102 can vary slightly between suppliers and batches. The following table

summarizes reported solubility data.

Solvent
Max Concentration
(mg/mL)

Max Concentration
(mM)

Source(s)

DMSO ≥ 100 mg/mL 212.50 mM [3]

DMSO 47.06 mg/mL 100 mM [1]

DMSO 14 mg/mL ~29.7 mM [2]

DMSO 2 mg/mL ~4.25 mM [4]

Ethanol 47.06 mg/mL 100 mM [1]

Ethanol 10 mg/mL ~21.2 mM [2]

DMF 25 mg/mL ~53.1 mM [2]

DMF:PBS (pH 7.2)

(1:10)
0.09 mg/mL ~0.19 mM [2]
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Note: The molecular weight of TCS 1102 is 470.59 g/mol .[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution (e.g., 100 mM in DMSO)

This protocol is for preparing a stock solution for in vitro use.

Weigh the Compound: Accurately weigh the required mass of TCS 1102 powder. For

example, to make 1 mL of a 10 mM solution, you would need 4.71 mg. For 100 mM, you

would need 47.1 mg. Always use the batch-specific molecular weight found on the vial or

Certificate of Analysis.

Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the vial

containing the TCS 1102 powder.

Dissolve: Vortex the solution thoroughly. If necessary, use gentle warming in a water bath or

brief sonication to ensure the compound is fully dissolved.[3]

Store: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.[3]

Protocol 2: Preparation of a Dosing Solution for In Vivo Use

This protocol describes the preparation of a dosing solution using a co-solvent vehicle, which is

necessary for administration in animals.

Prepare Stock: First, prepare a concentrated stock solution in 100% DMSO as described in

Protocol 1 (e.g., 25 mg/mL).

Vehicle Preparation (Example): A common vehicle for in vivo studies is 10% DMSO, 40%

PEG300, 5% Tween-80, 45% Saline.[3]

Dilution Steps: To prepare 1 mL of a final solution at 2.5 mg/mL, follow these steps

sequentially[3]: a. Take 100 µL of your 25 mg/mL DMSO stock solution. b. Add 400 µL of

PEG300 and mix thoroughly until the solution is clear. c. Add 50 µL of Tween-80 and mix

again until the solution is clear. d. Finally, add 450 µL of saline and mix to bring the total

volume to 1 mL.
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Final Check: Ensure the final solution is a clear, homogenous solution before administration.

If precipitation occurs, the formulation may need to be adjusted. This specific protocol yields

a clear solution of at least 2.5 mg/mL (5.31 mM).[3]

Protocol 1: Stock Solution Protocol 2: In Vivo Working Solution

1. Weigh TCS 1102
Powder

2. Add 100% DMSO

3. Vortex / Sonicate
until fully dissolved

4. Aliquot and Store
at -80°C

Start with DMSO Stock
(from Protocol 1)

1. Add PEG300
and mix

2. Add Tween-80
and mix

3. Add Saline
and mix

Final Dosing Solution
(Clear)

Click to download full resolution via product page

Caption: Workflow for preparing TCS 1102 stock and in vivo solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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